Cas no 2171754-69-9 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171754-69-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6197290
• PubChem ID: 165810365
• Update Time: 2025-06-29

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 2171754-69-9
• EN300-1489242
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-10-23(25(31)28(5-2)17(3)15-24(29)30)27-26(32)33-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22-23H,4-5,10,15-16H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： IUFMRHHMRYHMRB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)C(C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Comprehensive Overview of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171754-69-9)

In the realm of organic chemistry and pharmaceutical research, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171754-69-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular structure features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to safeguard amino acids during chemical reactions.

The growing interest in peptide-based therapeutics and bioconjugation techniques has propelled the demand for high-quality Fmoc-protected building blocks. Researchers are particularly intrigued by the compound's ability to facilitate the synthesis of complex peptides, which are increasingly explored for their therapeutic potential in treating diseases such as cancer, diabetes, and neurodegenerative disorders. The CAS No. 2171754-69-9 is often searched in conjunction with terms like "Fmoc-amino acid applications" and "peptide synthesis reagents," reflecting its relevance in modern biochemical research.

One of the standout features of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid is its compatibility with automated peptide synthesizers, a topic frequently discussed in forums and scientific publications. The compound's stability under acidic conditions and its ease of deprotection make it a preferred choice for researchers aiming to streamline peptide production. Additionally, its role in the development of targeted drug delivery systems has been a hot topic, especially as the pharmaceutical industry shifts toward personalized medicine.

From an SEO perspective, queries such as "buy Fmoc-protected amino acids" and "CAS 2171754-69-9 suppliers" highlight the commercial demand for this compound. Suppliers and manufacturers often emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), which are critical for ensuring reproducibility in research. The compound's versatility also extends to biomaterials science, where it is used to modify surfaces for biomedical applications, such as tissue engineering and biosensors.

In summary, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171754-69-9) represents a cornerstone in peptide chemistry, bridging the gap between academic research and industrial applications. Its continued relevance in cutting-edge fields like precision medicine and biotechnology ensures that it remains a focal point for scientists and suppliers alike. As the demand for peptide-based solutions grows, this compound will undoubtedly play a pivotal role in shaping the future of therapeutic innovation.